Cas no 1261982-92-6 ([1,1'-Biphenyl]-4-ol, 3-chloro-2'-(methylthio)-)

• Product Name: [1,1'-Biphenyl]-4-ol, 3-chloro-2'-(methylthio)-
• CAS No: 1261982-92-6
• MF: C₁₃H₁₁ClOS
• MW: 250.743841409683
• MDL: MFCD18315582
• CID: 2767491
• Update Time: 2025-07-11

[1,1'-Biphenyl]-4-ol, 3-chloro-2'-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 3-chloro-2'-(methylthio)-

• MDL： MFCD18315582
• Inchi： 1S/C13H11ClOS/c1-16-13-5-3-2-4-10(13)9-6-7-12(15)11(14)8-9/h2-8,15H,1H3
• InChI Key： FQMITBNLOFMTIQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2SC)=CC=C(O)C(Cl)=C1

Computed Properties

• Exact Mass: 250.022
• Monoisotopic Mass: 250.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.5A^2